Cas no 2411269-52-6 (N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide)

• Product Name: N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide
• CAS No: 2411269-52-6
• MF: C₁₅H₁₇ClN₄O₂
• MW: 320.774081945419
• CID: 5838491
• PubChem ID: 146085894
• Update Time: 2025-06-08

N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• 2411269-52-6
• EN300-7560473
• Z1562124755
• N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide
• 2-chloro-N-[4-(5-acetamido-3-methyl-1H-pyrazol-1-yl)phenyl]propanamide

• Inchi： 1S/C15H17ClN4O2/c1-9-8-14(17-11(3)21)20(19-9)13-6-4-12(5-7-13)18-15(22)10(2)16/h4-8,10H,1-3H3,(H,17,21)(H,18,22)
• InChI Key： VLSMGXXFAZJDDC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1)N1C(=CC(C)=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 320.1040035g/mol
• Monoisotopic Mass: 320.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Additional information on N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide

N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide (CAS No. 2411269-52-6): A Comprehensive Overview

N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide (CAS No. 2411269-52-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and acetamide, and it exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The chemical structure of N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide is characterized by a pyrazole ring substituted with an acetamide group and a phenyl ring linked to a chlorinated propanamide moiety. This intricate structure confers the compound with specific pharmacological properties, including potential anti-inflammatory, analgesic, and anti-cancer activities. The presence of the chloro substituent on the propanamide chain adds to its lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells.

Recent studies have highlighted the potential of N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide in the treatment of inflammatory diseases. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in the inflammatory response.

Furthermore, preliminary data from animal models suggest that N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide may have therapeutic potential in pain management. Studies have demonstrated that this compound can reduce nociceptive responses in rodents, indicating its analgesic properties. The mechanism underlying this effect is thought to involve the modulation of peripheral and central pain pathways, potentially through interactions with specific receptors or ion channels.

In addition to its anti-inflammatory and analgesic properties, N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide has shown promise in cancer research. In vitro assays have revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer activity is attributed to its ability to disrupt cellular processes such as DNA replication and protein synthesis, leading to cell cycle arrest and programmed cell death.

The safety profile of N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide is an important consideration for its potential clinical development. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-[4-(5-Acetamido-3-methylpyrazol-1-yl)phenyl]-2-chloropropanamide (CAS No. 2411269-52-6) represents a promising compound with diverse pharmacological activities. Its potential applications in the treatment of inflammatory diseases, pain management, and cancer therapy make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new therapeutic strategies in the future.